Cas no 2227892-41-1 (rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227892-41-1
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5967011
• PubChem ID: 165798689
• Update Time: 2023-12-28

rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227892-41-1
• EN300-1996255

• Inchi： 1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-4-3-5-7(12)13-6/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： QNPBJXVPQMAZOB-BDAKNGLRSA-N
• SMILES： ClC1=CC=CC([C@@H]2[C@@H](C(=O)O)C2(C)C)=N1

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų